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Compound of Interest

Compound Name: (+/-)-Strigol

Cat. No.: B013464

Technical Support Center: (+/-)-Strigol Stock
Solutions

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the selection of appropriate solvents for preparing (+/-)-Strigol
stock solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the best solvent for dissolving (+/-)-Strigol?

Al: For preparing stock solutions, dry, inert organic solvents are recommended. Acetone is a
preferred solvent due to its ability to dissolve strigolactones effectively while promoting stability.
[1] Dimethyl sulfoxide (DMSQO) and acetonitrile are also suitable options. For bioassays, stock
solutions are often prepared in acetone or DMSO and then diluted into the aqueous
experimental medium.

Q2: Can | use water to dissolve (+/-)-Strigol?

A2: It is not recommended to dissolve (+/-)-Strigol directly in water for stock solutions.
Strigolactones are generally unstable in agueous solutions, particularly at neutral to alkaline
pH, due to hydrolysis.[2] While (+/-)-Strigol has a low water solubility of approximately 0.15
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g/L, aqueous solutions should be prepared fresh and used within a short timeframe, ideally
within 24 hours.[2]

Q3: Is methanol a suitable solvent for (+/-)-Strigol?

A3: No, methanol is not a recommended solvent for strigolactone stock solutions. Studies have
shown that strigolactones can be unstable in methanol, leading to degradation of the molecule.

[1]
Q4: What is the recommended concentration for a (+/-)-Strigol stock solution?

A4: While specific quantitative solubility data for (+/-)-Strigol in organic solvents is not readily
available, concentrations of 1 mM in acetone have been successfully used for the synthetic
strigolactone analog GR24.[3] For bioassays, stock solutions of strigolactone analogs have
been prepared in acetone at concentrations as high as 10-2 M.[4] The optimal concentration for
your stock solution will depend on the requirements of your specific experiment.

Q5: How should | store my (+/-)-Strigol stock solution?

A5: To ensure stability, store your (+/-)-Strigol stock solution at -20°C in a tightly sealed, light-
protected container. Non-canonical strigolactones, in particular, can be unstable and may
decompose if the solvent evaporates.[5]
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Issue

Possible Cause

Recommendation

(+/-)-Strigol will not dissolve

completely.

The concentration may be too

high for the chosen solvent.

Try gently warming the solution
or sonicating for a short period.
If the compound still does not
dissolve, consider preparing a

more dilute stock solution.

The solvent may not be of
sufficient purity or may contain

water.

Use high-purity, anhydrous

solvents.

Precipitate forms when adding
the stock solution to an

aqueous medium.

The final concentration of the
organic solvent in the aqueous
medium is too high, causing

the (+/-)-Strigol to precipitate.

Ensure the final concentration
of the organic solvent (e.g.,
DMSO) in your experimental
setup does not exceed a level
that affects your assay
(typically <0.1%). Prepare
intermediate dilutions in the
organic solvent if necessary
before adding to the aqueous

medium.

The aqueous medium has a
pH that promotes insolubility or

degradation.

Check the pH of your aqueous
medium. Strigolactones are
less stable at neutral to
alkaline pH.[2]

Inconsistent experimental

results.

The stock solution may have

degraded over time.

Prepare fresh stock solutions
regularly and store them
properly at -20°C, protected
from light. Avoid repeated

freeze-thaw cycles.

The solvent itself is affecting

the biological system.

Always include a solvent
control in your experiments to
account for any effects of the

solvent on your results.
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Quantitative Data Summary

The following table summarizes the available solubility data for (+/-)-Strigol.

Solvent Solubility Notes
Not recommended for stock
Water ~0.15 g/L ) ] N
solutions due to instability.
Based on protocols for the
Acetone =10 mM analogous compound GR24.
[31[4]
A common solvent for
preparing stock solutions of
DMSO Soluble )
organic molecules for
biological assays.
o Recommended as a dry, inert
Acetonitrile Soluble
solvent.
Potential for degradation of
Methanol Not Recommended

strigolactones.[1]

Experimental Protocols
Protocol for Preparing a 1 mM (+/-)-Strigol Stock
Solution in Acetone

Materials:

(+/-)-Strigol (Molecular Weight: 346.37 g/mol )

Anhydrous acetone

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile filter tips
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Procedure:

Calculate the required mass of (+/-)-Strigol.

o For 1 mL of a 1 mM stock solution, you will need: 1 mmol/L * 0.001 L * 346.37 g/mol =
0.00034637 g = 0.346 mg

Weigh the (+/-)-Strigol.

o Accurately weigh out the calculated amount of (+/-)-Strigol using an analytical balance in
a suitable weighing container.

Dissolve in acetone.
o Transfer the weighed (+/-)-Strigol to a clean microcentrifuge tube or amber glass vial.

o Add the desired volume of anhydrous acetone (e.g., 1 mL for a 1 mM solution).

Ensure complete dissolution.

o Vortex the solution until the (+/-)-Strigol is completely dissolved. Gentle warming or brief
sonication can be used if necessary.

Storage.

o Store the stock solution in a tightly sealed container at -20°C, protected from light.

Visualizations
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Caption: Workflow for selecting a solvent for (+/-)-Strigol stock solutions.
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Caption: Logical flow from stock solution preparation to experimental application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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